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Compound of Interest

Compound Name: Tubulicid Red Label

Cat. No.: B1170028 Get Quote

In-Depth Technical Guide: Tubulicid Red Label
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical composition and pH of

Tubulicid Red Label, a dental product utilized for cleaning and fluoride treatment of cavities

and dentinal surfaces. The information is compiled from material safety data sheets and

product descriptions to ensure accuracy for research and development applications.

Chemical Composition and Physicochemical
Properties
Tubulicid Red Label is an aqueous solution formulated to remove the smear layer resulting

from cavity preparation without opening the dentinal tubules, while simultaneously delivering

fluoride to the tooth structure.[1][2][3][4]

Quantitative Data Summary
The following table summarizes the known quantitative data regarding the chemical

composition and pH of Tubulicid Red Label.
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Component Concentration (% w/w) Function

Sodium Fluoride (NaF) 1.0%
Active antimicrobial and

fluoridating agent

Cocoamphodiacetate Not Specified Surfactant, cleaning agent

Benzalkonium Chloride Not Specified
Antimicrobial agent,

preservative

Disodium Edetate Dihydrate Not Specified Chelating agent

Phosphate buffer solution Not Specified pH buffering agent

Aqua destillata (Distilled

Water)
Not Specified Solvent

Property Value

pH 7.3

Data sourced from multiple product specifications and safety data sheets.[1][5]

Experimental Protocols
While the precise proprietary methods for the quality control of Tubulicid Red Label are not

publicly available, standardized experimental protocols for determining its key chemical

parameters can be described.

Determination of pH (Potentiometric Method)
The pH of Tubulicid Red Label is a critical parameter, maintained by a phosphate buffer

system to ensure stability and compatibility with dental tissues.[1] A standard method for its

determination is potentiometry.

Principle: This method measures the potential difference between a pH electrode (glass

electrode) and a reference electrode when immersed in the sample solution. This potential

difference is directly proportional to the pH of the solution.

Apparatus:
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pH meter with a resolution of at least 0.01 pH units

Combination pH electrode (or separate glass and reference electrodes)

Standard buffer solutions (pH 4.0, 7.0, and 10.0)

Beakers and magnetic stirrer

Procedure:

Calibration: The pH meter is calibrated using standard buffer solutions at pH 7.0 and 4.0

(and 10.0 for a three-point calibration) according to the manufacturer's instructions.

Sample Preparation: A sufficient volume of Tubulicid Red Label is decanted into a clean,

dry beaker.

Measurement: The calibrated electrode is rinsed with distilled water, gently blotted dry, and

immersed in the Tubulicid Red Label sample. The solution is gently stirred.

Reading: The pH reading is allowed to stabilize before being recorded. The measurement is

typically repeated to ensure reproducibility.

Quantification of Sodium Fluoride (Ion-Selective
Electrode Method)
The concentration of the active ingredient, sodium fluoride, is crucial for the product's efficacy.

An ion-selective electrode (ISE) for fluoride is a common and accurate method for its

quantification.

Principle: A fluoride ion-selective electrode develops a potential that is proportional to the

concentration of free fluoride ions in the sample solution.

Apparatus:

Ion meter or pH/mV meter

Fluoride ion-selective electrode
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Reference electrode

Standard fluoride solutions of known concentrations

Total Ionic Strength Adjustment Buffer (TISAB)

Procedure:

Calibration Curve: A series of standard fluoride solutions of known concentrations are

prepared. An equal volume of TISAB is added to each standard. The potential (in mV) of

each standard is measured, and a calibration curve of potential versus the logarithm of the

fluoride concentration is plotted.

Sample Preparation: A known volume of Tubulicid Red Label is diluted with an equal

volume of TISAB. TISAB is added to adjust the ionic strength and pH of the sample, and to

break up any complexes that may have formed with the fluoride ions.

Measurement: The electrodes are immersed in the prepared sample, and the potential is

recorded after it stabilizes.

Quantification: The fluoride concentration in the sample is determined by interpolating its

measured potential on the calibration curve.

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the potentiometric determination of the

pH of Tubulicid Red Label.
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Caption: Workflow for the potentiometric determination of pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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